Cas no 18711-15-4 (4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione)
4,6-Dichloro-2,3-dihydro-1H-indole-2,3-dione is a halogenated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural framework, featuring reactive carbonyl groups and chloro substituents, makes it a versatile intermediate for constructing heterocyclic compounds. The dichloro substitution at the 4 and 6 positions enhances its electrophilic reactivity, facilitating selective functionalization. This compound is particularly valuable in the development of biologically active molecules, including potential agrochemicals and pharmacophores. Its stability under standard conditions and compatibility with a range of synthetic methodologies further underscore its practicality in laboratory settings. Researchers favor this compound for its predictable reactivity and efficiency in multi-step synthetic routes.
18711-15-4 structure
Product Name:4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione
CAS No:18711-15-4
MF:C8H3Cl2NO2
MW:216.020920038223
MDL:MFCD01971146
CID:212722
PubChem ID:251908
Update Time:2025-06-07
4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dichloroisatin
- 1H-Indole-2,3-dione,4,6-dichloro-
- 4,6-DICHLORO-1H-INDOLE-2,3-DIONE
- 4,6-Dichlor-indolin-2,3-dion
- 4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione
- 4,6-dichloroindolin-2,3-dione
- 4,6-dichloro-indoline-2,3-dione
- 4,6-dichloroisatine
- 4,6-DICHLORO-1H-INDO
- 4,6- twoisatin chloride
- 4,6-Dichloroindole-2,3-dione
- 4,6-Dichloroindoline-2,3-dione
- 4,6-Dichloroisatin, 95+%
- 4,6-DICHLORO-1H-INDOLE-2,3-DIONE 97.0%(MIN)(HPLC)
- CGCVHJCZBIYRQC-UHFFFAOYSA-N
- 4,6-dichloro-1H-benzo[d]azoline-2,3-dione
- 4,6-dichlorisatin
- NSC72897
- Jsp003834
- BDBM22830
- 4,6-Dichloro-2,3-indolinedione
- ZERO/005650
- BBL02953
- CFL-120
- 4 pound not6-Dichloroisatin
- 1H-Indole-2,3-dione, 4,6-dichloro-
- DTXSID60291058
- SR-01000435771
- NSC-72897
- PB30714
- CS-W022055
- Z247609698
- MFCD01971146
- FT-0617233
- A813116
- 9SF5AQC287
- SR-01000435771-1
- NSC 72897
- EN300-217752
- Isatin-based compound, 50
- AKOS000144642
- 18711-15-4
- CHEMBL385800
- 4,6-Dichloro-1H-indole-2,3-dione #
- (2,2-DIMETHYL-[1,3]DIOXOLAN-4-YL)-HYDROXY-ACETICACIDETHYLESTER
- SCHEMBL124586
- HY-W041315
- PD181955
- AC-1035
- 4,6-Bis(chloranyl)-1H-indole-2,3-dione
- GS-4346
- DA-60311
- BBL029536
- STK784025
-
- MDL： MFCD01971146
- Inchi： 1S/C8H3Cl2NO2/c9-3-1-4(10)6-5(2-3)11-8(13)7(6)12/h1-2H,(H,11,12,13)
- InChI Key： CGCVHJCZBIYRQC-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1C(C(N2)=O)=O)Cl
Computed Properties
- Exact Mass: 214.95400
- Monoisotopic Mass: 214.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: 2
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.643±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 260.5-261 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.637
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 46.17000
- LogP: 2.26620
4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A194513-250mg |
4,6-Dichloroisatin |
18711-15-4 | 98% | 250mg |
$7.0 | 2024-07-21 | |
| Ambeed | A194513-1g |
4,6-Dichloroisatin |
18711-15-4 | 98% | 1g |
$12.0 | 2025-02-24 | |
| Ambeed | A194513-5g |
4,6-Dichloroisatin |
18711-15-4 | 98% | 5g |
$29.0 | 2025-02-24 | |
| Ambeed | A194513-10g |
4,6-Dichloroisatin |
18711-15-4 | 98% | 10g |
$42.0 | 2025-02-24 | |
| Ambeed | A194513-25g |
4,6-Dichloroisatin |
18711-15-4 | 98% | 25g |
$88.0 | 2025-02-24 | |
| Chemenu | CM250726-5g |
4,6-Dichloroisatin |
18711-15-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM250726-10g |
4,6-Dichloroisatin |
18711-15-4 | 95%+ | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM250726-25g |
4,6-Dichloroisatin |
18711-15-4 | 95%+ | 25g |
$*** | 2023-03-30 | |
| Chemenu | CM250726-5g |
4,6-Dichloroisatin |
18711-15-4 | 95%+ | 5g |
$107 | 2021-08-04 | |
| Chemenu | CM250726-10g |
4,6-Dichloroisatin |
18711-15-4 | 95%+ | 10g |
$188 | 2021-08-04 |
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